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Compound of Interest

Compound Name: 1,2,4,5-Benzenetetrol

Cat. No.: B1197355 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 1,2,4,5-Benzenetetrol, ensuring compliance with safety regulations and environmental

protection. This procedure is intended for researchers, scientists, and drug development

professionals familiar with laboratory settings.

Immediate Safety Protocols
Before handling 1,2,4,5-Benzenetetrol for disposal, it is critical to understand its associated

hazards. This chemical is harmful if swallowed, causes skin irritation, can result in serious eye

damage, and may lead to respiratory irritation.[1] Therefore, strict adherence to safety

measures is mandatory.

Personal Protective Equipment (PPE): All personnel handling 1,2,4,5-Benzenetetrol must use

the following PPE to minimize exposure:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

Skin Protection: Handle with chemical-impermeable gloves. Wear fire or flame-resistant and

impervious clothing.[2]

Respiratory Protection: In case of dust formation or if exposure limits are exceeded, use a

full-face respirator.[2]
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Step 1: Waste Identification and Segregation 1,2,4,5-Benzenetetrol must be treated as

hazardous chemical waste.

Do Not Mix: Never mix 1,2,4,5-Benzenetetrol waste with other chemical waste unless

compatibility has been verified. Storing incompatible substances together can lead to violent

reactions or the emission of poisonous gases.[3]

Aqueous vs. Solid: Solid forms of this chemical must not be disposed of in the trash.[3] While

some dilute aqueous solutions of less hazardous chemicals can be drain-disposed after pH

neutralization (to between 5.0 and 12.5), this is not recommended for 1,2,4,5-Benzenetetrol
due to its hazard profile.[3][4] All forms of this chemical should be collected for professional

disposal.

Step 2: Waste Containment and Labeling Proper containment is crucial for safe storage and

transport.

Use Appropriate Containers: Collect and store waste in suitable, closed containers that are

chemically compatible to prevent leakage or rupture.[3] Plastic containers are often

preferred.[5]

Label Containers Clearly: Each waste container must be clearly labeled with the words

"Hazardous Waste," the full chemical name ("1,2,4,5-Benzenetetrol"), and a clear hazard

warning.[6] Keep a detailed log of the contents of each container to avoid costly identification

testing by disposal technicians.[4]

Step 3: On-Site Storage in a Satellite Accumulation Area (SAA) Generated hazardous waste

must be stored in a designated SAA pending pickup.[3][6]

Location: The SAA must be at or near the point of waste generation and under the control of

the laboratory operator.[5][7]

Accumulation Limits: A maximum of 55 gallons of hazardous waste may be stored in an

SAA.[5] Once this limit is reached, the waste must be removed within three calendar days.[5]

Partially filled containers may remain in the SAA for up to one year.[3]

Step 4: Arrange for Professional Disposal Disposal of 1,2,4,5-Benzenetetrol must be handled

by qualified professionals.
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Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department

or a licensed hazardous waste disposal contractor for pickup.[3]

Waste Manifest: A waste manifest system tracks the hazardous waste from generation to its

final disposal location.[6] Ensure you receive an initial manifest from the waste handler and a

final manifest once the waste has been disposed of.[6]

Data Presentation: Hazard Summary
The following table summarizes the hazard classifications for 1,2,4,5-Benzenetetrol according

to the Globally Harmonized System (GHS).

Hazard Class Hazard Statement GHS Code

Acute Toxicity, Oral Harmful if swallowed H302

Skin Corrosion/Irritation Causes skin irritation H315

Serious Eye Damage/Irritation Causes serious eye damage H318

Specific Target Organ Toxicity May cause respiratory irritation H335

Data sourced from PubChem

CID 69464.[1]

Disposal Workflow Visualization
The diagram below illustrates the procedural logic for the proper disposal of 1,2,4,5-
Benzenetetrol.
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Caption: Workflow for the safe disposal of 1,2,4,5-Benzenetetrol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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